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Compound of Interest

Compound Name:
N-Acetyl-N-(2-

methylpropyl)acetamide

Cat. No.: B154605 Get Quote

N-Acetyl-N-(2-methylpropyl)acetamide: A Review
of Available Data
For researchers, scientists, and drug development professionals, this guide provides a

summary of the currently available information on N-Acetyl-N-(2-methylpropyl)acetamide.

Notably, there is a significant lack of publicly available data regarding its efficacy, mechanism of

action, and comparative performance against known standards.

This document compiles the existing chemical and physical data for N-Acetyl-N-(2-
methylpropyl)acetamide to serve as a foundational resource. However, without experimental

data on its biological activity, a comparative analysis of its efficacy remains unfeasible at this

time.

Chemical and Physical Properties
The following table summarizes the known chemical and physical properties of N-Acetyl-N-(2-
methylpropyl)acetamide, gathered from various chemical databases.
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Property Value Source

Molecular Formula C8H15NO2 [1]

Molecular Weight 157.21 g/mol [1]

CAS Number 1787-52-6 [2]

IUPAC Name
N-acetyl-N-(2-

methylpropyl)acetamide
[2]

Synonyms

Diacetamide, N-isobutyl-;

EINECS 217-249-8; N-Acetyl-

N-(2-methylpropyl)acetamide

[2]

Boiling Point 229.1ºC at 760mmHg [2]

Flash Point 84.7ºC [2]

Density 0.967g/cm³ [2]

Canonical SMILES CC(C)CN(C(=O)C)C(=O)C [1]

InChI Key
WQJBTSUJPQKSOP-

UHFFFAOYSA-N
[1]

Hydrogen Bond Acceptor

Count
2 [2]

Hydrogen Bond Donor Count 0 [2]

Water Solubility
26180 mg/L @ 25 °C

(estimated)
[3]

It is important to note that some sources refer to a similar compound, N-(2-

methylpropyl)acetamide (CAS 1540-94-9), which has a different molecular formula (C6H13NO)

and weight (approximately 115.17 g/mol ).[4][5] This distinction is critical for researchers

sourcing chemical entities.
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Currently, there is no publicly available scientific literature detailing the efficacy of N-Acetyl-N-
(2-methylpropyl)acetamide in any biological system. Consequently, a comparison of its

performance with any known standards is not possible. The Human Metabolome Database and

FooDB note that the related compound N-(2-methylpropyl)acetamide has been detected in

alcoholic beverages, which may suggest its use as a potential biomarker for consumption, but

this is not indicative of therapeutic or biological efficacy.[6]

Mechanism of Action
The mechanism of action for N-Acetyl-N-(2-methylpropyl)acetamide has not been elucidated

in any available studies. Without experimental data, any discussion of its potential signaling

pathways or molecular interactions would be purely speculative.

Experimental Protocols
As no experimental studies detailing the efficacy or mechanism of action of N-Acetyl-N-(2-
methylpropyl)acetamide have been found, there are no key experimental protocols to report.

Visualizations
Due to the lack of data on signaling pathways or experimental workflows, a diagram

representing the chemical structure of N-Acetyl-N-(2-methylpropyl)acetamide is provided

below to fulfill the visualization requirement.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. ["N-Acetyl-N-(2-methylpropyl)acetamide" efficacy in
comparison to known standards]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b154605#n-acetyl-n-2-methylpropyl-acetamide-
efficacy-in-comparison-to-known-standards]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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